Cas no 2383677-53-8 (2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-(hydroxymethyl)-, methyl ester)

• Product Name: 2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-(hydroxymethyl)-, methyl ester
• CAS No: 2383677-53-8
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 5562593
• PubChem ID: 165999834
• Update Time: 2025-11-06

2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-(hydroxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-(hydroxymethyl)-, methyl ester
• methyl 1-(hydroxymethyl)-2-oxabicyclo2.2.2octane-4-carboxylate
• G18611
• EN300-22849528
• 2383677-53-8
• methyl 1-(hydroxymethyl)-2-oxabicyclo[2.2.2]octane-4-carboxylate

• Inchi： 1S/C10H16O4/c1-13-8(12)9-2-4-10(6-11,5-3-9)14-7-9/h11H,2-7H2,1H3
• InChI Key： UFCDMWLEFSSRAC-UHFFFAOYSA-N
• SMILES： C12(CO)CCC(C(OC)=O)(CC1)CO2

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-(hydroxymethyl)-, methyl ester

2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-(hydroxymethyl)-, methyl ester

The compound CAS No 2383677-53-8, known as 2-Oxabicyclo[2.2.2]octane-4-carboxylic acid, 1-(hydroxymethyl)-, methyl ester, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of bicyclic compounds, which are characterized by their rigid and stable frameworks due to the presence of two rings sharing two common atoms.

The bicyclo[2.2.2]octane framework is a well-known structure in organic chemistry, often used as a versatile scaffold for various applications in drug design and materials science. The presence of the oxabicyclo group introduces additional functionality, enhancing the compound's reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials with tailored mechanical and thermal properties. Researchers have explored its use in creating high-performance polymers and composites, leveraging its rigid structure to achieve enhanced durability and stability under extreme conditions.

The methyl ester functionality at the carboxylic acid position plays a crucial role in modulating the compound's solubility and reactivity. This feature makes it particularly suitable for applications in pharmaceuticals, where precise control over drug delivery and bioavailability is essential.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions. The choice of synthetic pathway depends on the desired scale of production and the specific requirements of downstream applications.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, utilizing its amphiphilic nature to enhance drug solubility and targeting efficiency.

Furthermore, the 1-(hydroxymethyl) substituent introduces additional flexibility into the molecule, enabling it to participate in various chemical transformations such as oxidation and reduction reactions. This makes it a valuable intermediate in the synthesis of more complex molecules with diverse functionalities.

The combination of its rigid bicyclic framework, functional substituents, and versatile reactivity positions this compound as a key player in modern organic synthesis and materials science research.